Cas no 944905-91-3 (2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine)
944905-91-3 structure
Product Name:2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine
CAS No:944905-91-3
MF:C6H4ClF3N2
MW:196.557570457458
CID:1031949
PubChem ID:55263674
Update Time:2025-04-20
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine
- 2-Chloromethyl-4-trifluoromethyl-pyrimidine
- 944905-91-3
- CEVIJOALFRBIOW-UHFFFAOYSA-N
- J-506293
- AB59402
- F19649
- DTXSID20717062
- AKOS006304843
- EN300-7493988
- DB-354924
-
- MDL： MFCD10697346
- Inchi： 1S/C6H4ClF3N2/c7-3-5-11-2-1-4(12-5)6(8,9)10/h1-2H,3H2
- InChI Key： CEVIJOALFRBIOW-UHFFFAOYSA-N
- SMILES： ClCC1=NC=CC(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 196.0015103g/mol
- Monoisotopic Mass: 196.0015103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 25.8Ų
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C598155-5mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C598155-10mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C598155-50mg |
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 50mg |
$ 230.00 | 2022-06-06 | ||
| Chemenu | CM165600-1g |
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM165600-1g |
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 95% | 1g |
$609 | 2024-07-19 | |
| Alichem | A033000097-1g |
2-Chloromethyl-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 98% | 1g |
$1069.89 | 2023-08-31 | |
| Enamine | EN300-7493988-0.05g |
2-(chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 95% | 0.05g |
$174.0 | 2024-05-23 | |
| Enamine | EN300-7493988-0.1g |
2-(chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 95% | 0.1g |
$257.0 | 2024-05-23 | |
| Enamine | EN300-7493988-0.25g |
2-(chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 95% | 0.25g |
$367.0 | 2024-05-23 | |
| Enamine | EN300-7493988-0.5g |
2-(chloromethyl)-4-(trifluoromethyl)pyrimidine |
944905-91-3 | 95% | 0.5g |
$579.0 | 2024-05-23 |
2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
944905-91-3 (2-(Chloromethyl)-4-(trifluoromethyl)pyrimidine) Related Products
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- 136547-16-5(4-(Trifluoromethyl)pyrimidine)
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- 91474-18-9(Pyrimidine, 4-methyl-2,6-bis(trifluoromethyl)-)
- 1872010-92-8(2-(chloromethyl)-4-(difluoromethyl)pyrimidine)
- 1017464-05-9(4-Methyl-2-(trifluoromethyl)pyrimidine)
- 149771-18-6(2-Methyl-4-(trifluoromethyl)pyrimidine)
- 1211539-88-6(4-Chloro-2-(chloromethyl)-6-(trifluoromethyl)pyrimidine)
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